trans-Hydroxycilomilast
Description
CAS Number: 172462-67-8
Scientific Research Applications
Use in Sickle Cell Disease : Hydroxyurea, a related compound, is used in the treatment of sickle cell disease, showing effectiveness in reducing the frequency of painful crises and the need for blood transfusions (Lanzkron et al., 2008).
Treatment of β-Thalassemia : Hydroxyurea has been investigated for its efficacy in treating β-thalassemia. It is known to increase gamma-globin chain expression and can shift patients from monthly blood transfusion dependency to a stable transfusion-free condition (Yavarian et al., 2004).
Gene Therapy in Parkinson's Disease : Research has explored the use of hydroxylase enzymes for gene therapy in Parkinson's disease, suggesting potential applications in neurodegenerative diseases (Jiao et al., 1993).
Hydrogels for Tissue Engineering : Hydrogels, which may involve hydroxy compounds, are being studied for tissue engineering, including the encapsulation and differentiation of mesenchymal stem cells for bone and cartilage repair (Carthew et al., 2019).
Hydrodynamics-Based Gene Delivery : This technique is being developed for functional analysis of genetic elements and therapeutic effect of oligonucleotides, showing promise for clinical application (Kamimura et al., 2015).
properties
CAS RN |
172462-67-8 |
|---|---|
Product Name |
trans-Hydroxycilomilast |
Molecular Formula |
C20H25NO5 |
Molecular Weight |
359.416 |
Origin of Product |
United States |
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